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Compound of Interest

Compound Name: Endrin ketone

Cat. No.: B8078368

Abstract

This application note details a robust and sensitive method for the quantitative analysis of
Endrin ketone using Gas Chromatography-Mass Spectrometry (GC-MS). Endrin, an
organochlorine pesticide, can isomerize to form Endrin ketone and Endrin aldehyde under
certain environmental or analytical conditions.[1] Monitoring for these degradation products is
crucial for accurate toxicological assessment and for verifying the inertness of a GC system.[1]
[2] This protocol provides detailed procedures for sample preparation, GC-MS analysis, and
data interpretation, making it suitable for researchers, environmental scientists, and
professionals in drug development and food safety.

Introduction

Endrin is a highly toxic and persistent organochlorine pesticide that has been used extensively
in agriculture.[3] Due to its adverse effects on human health and the environment, its use has
been banned or severely restricted in many countries. Endrin can degrade in the environment
and during analytical procedures to form metabolites and isomers, including Endrin ketone
and Endrin aldehyde.[4] The presence of these compounds can be an indicator of Endrin
contamination and is also used to assess the performance and inertness of Gas
Chromatography (GC) systems, as their formation can be indicative of active sites in the GC
inlet.
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Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the
separation, identification, and quantification of volatile and semi-volatile organic compounds
like Endrin ketone. This application note presents a validated GC-MS method for the analysis
of Endrin ketone in various matrices, providing the necessary protocols and parameters for
accurate and reliable results.

Experimental Protocol
Sample Preparation (Liquid-Solid Extraction)

This protocol is a general guideline and may need to be optimized based on the specific
sample matrix.

o Sample Collection: Collect a representative sample (e.g., 1 liter of water, 10g of soil, or 5g of
homogenized tissue).

o Extraction:

o For liquid samples (e.g., water), pass the sample through a solid-phase extraction (SPE)
cartridge (e.g., C18).

o For solid samples, mix the sample with a drying agent like anhydrous sodium sulfate and
extract with a suitable organic solvent (e.g., acetone, n-hexane, or a mixture thereof) using
sonication or Soxhlet extraction.

» Concentration: Concentrate the resulting extract to a small volume (e.g., 1 mL) using a rotary
evaporator or a gentle stream of nitrogen.

e Cleanup:

o Pass the concentrated extract through a cleanup column (e.g., Florisil® or silica gel) to
remove interfering matrix components.

o Elute the analytes with an appropriate solvent or solvent mixture.

e Final Concentration and Solvent Exchange: Evaporate the eluate to near dryness and
reconstitute the residue in a known volume of a solvent suitable for GC-MS injection (e.g.,
ethyl acetate or toluene).
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GC-MS Analysis

The following parameters can be used as a starting point and should be optimized for the
specific instrument and column used.

Parameter

Setting

Gas Chromatograph

Agilent 7890B GC or equivalent

Injection Port

Split/Splitless Inlet

Injection Mode Splitless
Injection Volume 1L
Inlet Temperature 250 °C

Liner Deactivated, single taper with glass wool

Carrier Gas Helium

Flow Rate 1.0 - 1.5 mL/min (constant flow)

Column DB-5ms Ultra Inert, 30 m x 0.25 mm ID, 0.25 pum

film thickness (or equivalent)

Oven Program

Initial: 70 °C, hold for 2 minRamp 1: 25 °C/min
to 150 °CRamp 2: 3 °C/min to 200 °CRamp 3: 8
°C/min to 280 °C, hold for 10 min

Mass Spectrometer

Agilent 7000C Triple Quadrupole GC/MS or

equivalent

lonization Mode

Electron lonization (EI)

lon Source Temp. 230 °C
Quadrupole Temp. 150 °C
Electron Energy 70 eV

Acquisition Mode

Selected lon Monitoring (SIM) and/or Full Scan

Quantitative Data Summary
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The following table summarizes the key quantitative data for the analysis of Endrin ketone.

Retention . .
Compoun CAS Molecular Molecular T Quantifier Qualifier
ime
d Number Formula Weight lon (m/z) lons (m/z)
(approx.)
Endrin 53494-70- 380.91 ) 250, 279,
C12HsCleO ~18-22 min 345
Ketone 5 g/mol 317

Note: Retention times are approximate and can vary depending on the specific GC column and
conditions.

Data Analysis and Interpretation

« |dentification: The identification of Endrin ketone is confirmed by comparing the retention
time and the mass spectrum of the peak in the sample chromatogram with that of a certified
reference standard. The relative abundances of the qualifier ions should be within a specified
tolerance (e.g., £20%) of the quantifier ion.

o Quantification: Create a calibration curve by injecting a series of standard solutions of
Endrin ketone at different concentrations. The concentration of Endrin ketone in the
samples is then determined by comparing the peak area of the quantifier ion to the
calibration curve.

Visualization of the Experimental Workflow
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Caption: Experimental workflow for Endrin ketone analysis by GC-MS.
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Conclusion

The GC-MS method described in this application note provides a reliable and sensitive
approach for the analysis of Endrin ketone. The detailed protocol for sample preparation and
the optimized GC-MS parameters ensure accurate and reproducible results. This method is a
valuable tool for monitoring Endrin contamination and for assessing the performance of GC
systems. Proper system maintenance, including regular cleaning of the injector port, is crucial
to prevent the degradation of Endrin and ensure the accuracy of the results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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